Cas no 898782-49-5 (2-Carboethoxy-4'-thiomorpholinomethyl benzophenone)

2-Carboethoxy-4'-thiomorpholinomethyl benzophenone structure
898782-49-5 structure
Product Name:2-Carboethoxy-4'-thiomorpholinomethyl benzophenone
CAS No:898782-49-5
MF:C21H23NO3S
MW:369.477224588394
MDL:MFCD03841732
CID:868989
PubChem ID:24724507
Update Time:2025-04-19

2-Carboethoxy-4'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

    • 2-CARBOETHOXY-4'-THIOMORPHOLINOMETHYL BENZOPHENONE
    • ethyl 2-[4-(thiomorpholin-4-ylmethyl)benzoyl]benzoate
    • AKOS016020155
    • ethyl 2-(4-(thiomorpholinomethyl)benzoyl)benzoate
    • MFCD03841732
    • 898782-49-5
    • Ethyl 2-{4-[(thiomorpholin-4-yl)methyl]benzoyl}benzoate
    • A916831
    • DTXSID20642906
    • 2-CARBOETHOXY-4'-THIOMORPHOLINOMETHYLBENZOPHENONE
    • 2-Carboethoxy-4'-thiomorpholinomethyl benzophenone
    • MDL: MFCD03841732
    • Inchi: 1S/C21H23NO3S/c1-2-25-21(24)19-6-4-3-5-18(19)20(23)17-9-7-16(8-10-17)15-22-11-13-26-14-12-22/h3-10H,2,11-15H2,1H3
    • InChI Key: WZBXHPUVVQVIBG-UHFFFAOYSA-N
    • SMILES: S1CCN(CC2C=CC(C(C3C=CC=CC=3C(=O)OCC)=O)=CC=2)CC1

Computed Properties

  • Exact Mass: 369.14000
  • Monoisotopic Mass: 369.13986477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 71.9Ų

Experimental Properties

  • PSA: 71.91000
  • LogP: 3.58100

2-Carboethoxy-4'-thiomorpholinomethyl benzophenone Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Carboethoxy-4'-thiomorpholinomethyl benzophenone Pricemore >>

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abcr
AB364520-1 g
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abcr
AB364520-2 g
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abcr
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